1-(2,5-Dichlorophenyl)-4-tosylpiperazine

• IUPAC Name: 1-(2,5-dichlorophenyl)-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H18Cl2N2O2S/c1-13-2-5-15(6-3-13)24(22,23)21-10-8-20(9-11-21)17-12-14(18)4-7-16(17)19/h2-7,12H,8-11H2,1H3
• InChI Key: YBIDIGUZSLMJST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N2O2S
• Molecular Weight: 385.3 g/mol

Description

1-(2,5-Dichlorophenyl)-4-tosylpiperazine (DCPP) is a chemical compound that belongs to the class of piperazine derivatives. It is a white crystalline powder that is commonly used in scientific research for its various biochemical and physiological effects. DCPP is synthesized using a specific method and has been extensively studied for its mechanism of action and potential applications in the field of medicine.

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 1-(2,5-Dichlorophenyl)-4-tosylpiperazine may also interact with various cellular targets.

Mode of Action

It’s worth noting that compounds with similar structures have been shown to interact with their targets, leading to changes at the molecular and cellular levels .

Biochemical Pathways

The suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, is known to involve similar compounds . This suggests that 1-(2,5-Dichlorophenyl)-4-tosylpiperazine might also be involved in similar biochemical pathways.

Result of Action

Similar compounds have been shown to have diverse biological activities , suggesting that 1-(2,5-Dichlorophenyl)-4-tosylpiperazine may also have a range of effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

1-(2,5-Dichlorophenyl)-4-tosylpiperazine has several advantages for use in lab experiments. It is a well-established compound that is readily available and easy to synthesize. It has also been extensively studied, making it a useful tool for researchers in the fields of pharmacology and toxicology. However, 1-(2,5-Dichlorophenyl)-4-tosylpiperazine also has some limitations. It has been found to be toxic at high doses, and its effects on the central nervous system can be difficult to interpret.

Future Directions

There are several future directions for the study of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine. One potential area of research is the development of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine-based therapeutic agents for the treatment of anxiety and depression. Another area of research is the investigation of the potential neuroprotective effects of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine and its effects on the central nervous system.

Synthesis Methods

1-(2,5-Dichlorophenyl)-4-tosylpiperazine is synthesized using a method that involves the reaction of 2,5-dichloroaniline with piperazine in the presence of tosyl chloride. This reaction results in the formation of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine as a white crystalline powder. The synthesis of 1-(2,5-Dichlorophenyl)-4-tosylpiperazine is a well-established process that has been optimized for high yields and purity.

Scientific Research Applications

1-(2,5-Dichlorophenyl)-4-tosylpiperazine has been extensively studied for its potential applications in the field of medicine. It has been found to have various biochemical and physiological effects, making it a useful tool for researchers in the fields of pharmacology and toxicology. 1-(2,5-Dichlorophenyl)-4-tosylpiperazine has been used to study the effects of various drugs on the central nervous system and to investigate the mechanisms of action of certain compounds.